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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling the chemical compound Lasiol (CAS 131479-19-1), also known as 2,3,6-trimethyl-5-

hepten-1-ol. While a specific Safety Data Sheet (SDS) for Lasiol is not readily available in

public databases, this document offers guidance based on general laboratory safety principles

and the known hazards of similar chemical compounds.

Immediate Safety and Personal Protective
Equipment (PPE)
Given that Lasiol is a flammable alcohol, it is prudent to treat it with the appropriate

precautions to mitigate risks of ignition and exposure. The following personal protective

equipment is essential when handling Lasiol and should be worn at all times in the laboratory.

Table 1: Recommended Personal Protective Equipment for Handling Lasiol
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PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.[1]

Hand Protection

Chemically resistant gloves, such as nitrile or

butyl rubber, are recommended. Always inspect

gloves for tears or degradation before use.

Body Protection

A flame-resistant lab coat should be worn over

personal clothing to protect from spills and

splashes.[2] Closed-toe shoes are mandatory in

a laboratory setting.[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[1]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment when working with flammable and potentially irritating chemicals like Lasiol.

Handling Procedures
Preparation: Before beginning any experiment, ensure that all necessary safety equipment,

including eyewash stations and safety showers, is accessible and in good working order.[3]

Ventilation: Always handle Lasiol in a certified chemical fume hood to minimize the

inhalation of vapors.[2]

Dispensing: When transferring Lasiol, use appropriate tools such as a pipette with a bulb or

a graduated cylinder. Never pipette by mouth.[4]

Spill Management: In the event of a spill, immediately alert others in the vicinity. For small

spills, use an absorbent material designed for flammable liquids. For larger spills, evacuate

the area and follow your institution's emergency procedures.[5]
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Storage Procedures
Container: Store Lasiol in a tightly sealed, properly labeled container.

Location: Keep the container in a cool, dry, and well-ventilated area, away from sources of

ignition such as open flames, hot surfaces, and sparks.

Compatibility: Store Lasiol away from incompatible materials, such as strong oxidizing

agents.

Disposal Plan
The disposal of chemical waste must be handled responsibly to protect both individuals and the

environment.

Waste Collection: Collect all Lasiol-contaminated waste, including unused product,

contaminated absorbent materials, and disposable PPE, in a designated and clearly labeled

hazardous waste container.[6]

Segregation: Do not mix Lasiol waste with other waste streams unless specifically instructed

to do so by your institution's environmental health and safety (EHS) office.

Labeling: Ensure the hazardous waste container is accurately labeled with the contents,

including the full chemical name and any associated hazards.

Pickup: Contact your institution's EHS office to arrange for the pickup and proper disposal of

the hazardous waste in accordance with local, state, and federal regulations.[7]

Experimental Protocols: General Safety Workflow
The following diagram illustrates a general workflow for safely handling chemicals like Lasiol in
a laboratory setting.
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A general workflow for the safe handling of laboratory chemicals.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship for responding to a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15573476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Use Spill Kit to Contain & Absorb Evacuate Area & Alert Supervisor/EHS

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

A decision-making diagram for responding to a chemical spill.

By adhering to these safety protocols and maintaining a vigilant approach to laboratory safety,

researchers can minimize risks and ensure a safe working environment when handling Lasiol
and other chemical substances. Always consult with your institution's safety officer for specific

guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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